Cas no 99903-02-3 (6-chloropyridine-3-sulfinic acid)

6-Chloropyridine-3-sulfinic acid is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive sulfinic acid (–SO₂H) and chloro (–Cl) substituents enable selective functionalization, making it useful for cross-coupling reactions, nucleophilic substitutions, and heterocyclic derivatizations. The compound's stability under controlled conditions ensures consistent performance in synthetic applications. Its pyridine core further enhances utility in coordination chemistry and catalysis. Suitable for research and industrial-scale processes, 6-chloropyridine-3-sulfinic acid offers a balance of reactivity and handling safety when proper protocols are followed.

6-chloropyridine-3-sulfinic acid structure

99903-02-3 structure

Product Name:6-chloropyridine-3-sulfinic acid

CAS No:99903-02-3

MF:C₅H₄ClNO₂S

MW:177.608758926392

MDL:MFCD28669350

CID:5249229

PubChem ID:21262154

Update Time:2026-03-09

6-chloropyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfinic acid, 6-chloro-
- 6-chloropyridine-3-sulfinic acid
- MDL： MFCD28669350
- Inchi： 1S/C5H4ClNO2S/c6-5-2-1-4(3-7-5)10(8)9/h1-3H,(H,8,9)
- InChI Key： XKLNBCWWGSOFEL-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=CC=C1S(O)=O

Computed Properties

Exact Mass: 176.9651272g/mol
Monoisotopic Mass: 176.9651272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 69.4Å²

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